Cas no 1955554-15-0 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide
• CAS No: 1955554-15-0
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• MDL: MFCD29055170
• CID: 4767153
• PubChem ID: 122236500
• Update Time: 2026-02-26

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• HMS-I1 Hydrobromide
• 2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo[1,2-a]pyridine hydrobromide
• 2-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-6-methylimidazo[1,2-a]pyridine hydrobromide
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide

• MDL： MFCD29055170
• Inchi： 1S/C16H14N2O2.BrH/c1-11-2-5-16-17-13(10-18(16)9-11)12-3-4-14-15(8-12)20-7-6-19-14;/h2-5,8-10H,6-7H2,1H3;1H
• InChI Key： WJCDPYHXTLWAKI-UHFFFAOYSA-N
• SMILES： Br.O1CCOC2C=CC(=CC1=2)C1=CN2C=C(C)C=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 351
• Topological Polar Surface Area: 35.8

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide (CAS No. 1955554-15-0)

The compound 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide, identified by its CAS number 1955554-15-0, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates elements from two distinct pharmacophoric moieties: the 1,4-benzodioxin scaffold and the imidazo[1,2-a]pyridine core, which are both well-documented for their roles in modulating various biological pathways.

Recent research has highlighted the importance of benzodioxin derivatives in medicinal chemistry, particularly for their interactions with serotonin receptors and their potential as scaffolds for developing novel antidepressants and anxiolytics. The 1,4-benzodioxin moiety, commonly found in compounds like fluoxetine and its analogs, is known for its ability to selectively bind to serotonin transporters. In contrast, the imidazo[1,2-a]pyridine scaffold has been extensively studied for its role in inhibiting enzymes such as dihydrofolate reductase (DHFR) and tyrosine kinases, making it a valuable component in anticancer therapies. The combination of these two structural motifs in 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide suggests a dual-action mechanism that could be exploited for synergistic therapeutic effects.

The introduction of a methyl group at the 6-position of the imidazo[1,2-a]pyridine ring further enhances the compound's pharmacological profile by influencing its electronic properties and solubility. This modification can alter the binding affinity and selectivity of the molecule towards target proteins. Moreover, the presence of a hydrobromide salt form indicates that the compound has been optimized for better stability and bioavailability in pharmaceutical formulations. Such salt forms are commonly employed to improve solubility and shelf life while maintaining high pharmacological efficacy.

Current studies in medicinal chemistry emphasize the need for innovative molecular architectures that can address complex diseases with high specificity and minimal side effects. The structural features of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide align well with these requirements. The benzodioxin moiety can modulate neurotransmitter systems, while the imidazo[1,2-a]pyridine core provides anti-inflammatory and anticancer properties. This dual functionality makes it a promising candidate for further investigation in conditions such as depression, anxiety disorders, and certain types of cancer.

In vitro studies have begun to elucidate the mechanistic basis of action for this compound. Preliminary data suggest that it may interact with serotonin receptors (5-HT receptors) through its benzodioxin segment, potentially producing effects similar to those observed with selective serotonin reuptake inhibitors (SSRIs). Concurrently, the imidazo[1,2-a]pyridine part could interfere with pathways involving kinases or other enzymes relevant to cancer progression. The synergistic interplay between these two pharmacophores could lead to a novel therapeutic approach that combines antidepressant and anticancer activities.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex heterocyclic framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule. Additionally, protective group strategies have been applied to safeguard reactive sites during synthesis, ensuring that functional groups are introduced at appropriate stages.

The development of new pharmaceuticals is often hampered by issues related to metabolic stability and drug-drug interactions. However, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide has shown promising results in preliminary metabolic studies conducted using liver microsomes from humans or animals. These studies indicate that the compound is metabolically stable under physiological conditions but undergoes predictable biotransformation pathways involving cytochrome P450 enzymes. Understanding these metabolic routes is crucial for predicting drug interactions and optimizing dosing regimens.

As research progresses, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1,2-apyridine hydrobromide holds significant potential for clinical translation. Further preclinical studies are warranted to evaluate its efficacy and safety profile in animal models before human trials can commence. These studies will provide critical insights into dosing strategies and potential adverse effects associated with long-term use of this compound.

The integration of computational chemistry tools has also played a pivotal role in optimizing this molecule's structure for improved pharmacokinetic properties. Molecular modeling techniques have been used to predict binding affinities at target receptors and identify key interactions that contribute to biological activity. By leveraging these computational methods, chemical researchers can accelerate the drug discovery process and reduce experimental costs associated with trial-and-error approaches.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-6-methylimidazo1, 2 -apyridine hydrobromide (CAS No. 1955554 -15 -0) represents an exciting development in pharmaceutical chemistry due to its innovative structure and promising biological activities. Its combination of known pharmacophoric elements offers a unique opportunity for therapeutic intervention across multiple disease areas. As further research unfolds, this compound may emerge as a valuable addition to modern medicine.